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Compound of Interest

Compound Name: 1-Bromo-1-cyclohexene

Cat. No.: B1297817

This guide provides immediate, essential safety, and logistical information for the handling and
disposal of 1-Bromo-1-cyclohexene (CAS No. 2044-08-8). It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties

1-Bromo-1-cyclohexene is a halogenated cycloalkene.[1] Its chemical structure consists of a
six-membered carbon ring with one double bond, and a bromine atom attached to one of the
carbons in that double bond.[1]
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Property Value

Molecular Formula CeHoBr[1][2][31[4]

Molecular Weight 161.04 g/mol [2][3]

CAS Number 2044-08-8[2][31[4]

Appearance Colorless to light yellow clear liquid
logP oct/wat 2.839

Standard Gibbs free energy of formation (AfG®) 66.45 kJ/mol

Enthalpy of formation at standard conditions
(AfH°gas)

-19.87 kJ/mol

Enthalpy of vaporization at standard conditions
(AvapH®)

37.08 kd/mol

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling 1-Bromo-1-
cyclohexene. The following PPE is recommended to minimize exposure and ensure safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. A full-
face shield should be worn
when there is a significant risk

of splashing.

To protect against splashes
and vapors that can cause
serious eye irritation or

damage.

Skin Protection

- Flame-resistant lab coat worn
over full-length clothing.-
Chemically resistant gloves

(e.g., nitrile or neoprene).

To prevent skin contact which
may cause irritation. A lab coat
provides a barrier against
spills. Gloves must be
inspected before use and
disposed of properly after
handling the chemical.[5][6]

Respiratory Protection

Work should be conducted in a
well-ventilated fume hood. If
ventilation is inadequate, a
NIOSH/MSHA-approved
respirator with an organic
vapor cartridge is

recommended.

To prevent the inhalation of
vapors which may cause

respiratory irritation.[7]

Handling and Storage Protocol

Safe Handling:

hood.[5]

Ventilation: Always handle 1-Bromo-1-cyclohexene in a well-ventilated chemical fume

Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing.[7]
Aerosol Prevention: Avoid the formation of dust and aerosols.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and take precautionary measures against static discharge.[8]
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e Personal Hygiene: Wash hands thoroughly after handling and before breaks.[6][7]
Storage:

o Container: Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][7]
e Incompatibilities: Store away from incompatible materials and foodstuff containers.[5]

» Labeling: Ensure the storage container is clearly labeled with the chemical name and hazard
warnings.

Spill and Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate the area of the spill.[9]
« Ignition Sources: Remove all sources of ignition.[8][9]
» Containment: Absorb the spill with an inert material such as sand or vermiculite.[9]

o Collection: Collect the absorbed material into a sealed container for disposal as hazardous
waste.[9][10]

e Ventilation: Ensure the area is well-ventilated.
First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical
advice/attention.[7]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[7]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Disposal Plan

All waste containing 1-Bromo-1-cyclohexene and any contaminated materials must be treated
as hazardous waste.

o Waste Collection: Collect all chemical waste in a clearly labeled, sealed, and appropriate
container.[9][10]

o Labeling: The hazardous waste label should include the full chemical name, concentration,
and associated hazards.[10]

o Disposal Method: Dispose of the waste through an approved hazardous waste disposal
facility. High-temperature incineration is the primary method for halogenated organic
compounds.[10]

» Prohibitions: Do not dispose of 1-Bromo-1-cyclohexene down the drain or in regular trash.
[91[10]

Operational Workflow
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Caption: Workflow for the safe handling and disposal of 1-Bromo-1-cyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 1-Bromo-1-cyclohexene | 2044-08-8 | Benchchem [benchchem.com]

. 1-Bromocyclohex-1-ene | C6H9Br | CID 519775 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Cyclohexene, 1-bromo- [webbook.nist.gov]

. scbt.com [scbt.com]

. echemi.com [echemi.com]

. cdhfinechemical.com [cdhfinechemical.com]

. aksci.com [aksci.com]

. fishersci.com [fishersci.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. benchchem.com [benchchem.com]
¢ 10. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
Bromo-1-cyclohexene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297817#personal-protective-equipment-for-
handling-1-bromo-1-cyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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